Cas no 69659-17-2 (Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-)

69659-17-2 structure
Product Name:Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-
CAS No:69659-17-2
Molecular Formula:C3H4N4OS
Molecular Weight:144.15506
CID:520856
PubChem ID:4553276
Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)- Properties
Names and Identifiers
-
- Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-
- N-(5-sulfanylidene-1H-1,2,4-triazol-4-yl)formamide
- 4-formylamino-2,3-dihydro-4H-1,2,4-triazole-3-thione
- 4-formylamino-2,4-dihydro-[1,2,4]triazole-3-thione
- AC1NC4X7
- NSC113445
- 69659-17-2
- NSC-113445
- DTXSID50404195
-
- InChIKey: AQBCQCZKNPLOSG-UHFFFAOYSA-N
- Inchi: InChI=1S/C3H4N4OS/c8-2-5-7-1-4-6-3(7)9/h1-2H,(H,5,8)(H,6,9)
- SMILES: C1=NNC(=S)N1NC=O
Computed Properties
- Exact Mass: 144.01072
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 144.011
- Heavy Atom Count: 9
- Complexity: 167
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.5
- Topological Polar Surface Area: 88.8A^2
Experimental Properties
- LogP: 0.34950
- PSA: 56.73
- Refractive Index: 1.789
- Boiling Point: 214.8°C at 760 mmHg
- Flash Point: 83.7°C
- Density: 1.73
Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)- Related Literature
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Aref Mahmoudi Asl,Bahador Karami,Zahra Karimi RSC Adv., 2023,13, 13374-13383
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Sahan R. Salpage,Ronald C. Lanzetta,Yan Zhou,Jamie C. Wang,Thomas E. Albrecht-Schmitt,Kenneth Hanson Chem. Commun., 2018,54, 7507-7510
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Dong-E Wang,Ke-Jian Deng,Kang-Le Lv,Cheng-Gang Wang CrystEngComm, 2009,11, 1442-1450
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Christopher Kohl,Stefan Becker,Klaus Müllen Chem. Commun., 2002, 2778-2779
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Cristina T. Matos,Luisa Gouveia,Ana Rita C. Morais,Alberto Reis,Rafał Bogel-Łukasik Green Chem., 2013,15, 2854-2864
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Jinglun Huang,Guijuan Fan,Shiwei Li,Mengyu Liu RSC Adv., 2019,9, 16406-16417
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Kei Morohoshi Energy Environ. Sci., 2010,3, 1326-1338
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Dhanuka P. Wasalathanthri,Spundana Malla,Amit A. Joshi,John B. Schenkman Analyst, 2013,138, 171-178
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Luís P. N. Rebelo,Vesna Najdanovic-Visak,Zoran P. Visak,M. Nunes da Ponte,Jacobo Troncoso,Claudio A. Cerdeiriña,Luis Romaní Phys. Chem. Chem. Phys., 2002,4, 2251-2259
69659-17-2 (Formamide,N-(1,5-dihydro-5-thioxo-4H-1,2,4-triazol-4-yl)-) Related Products
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